(1R,2R)-1,2-Bis(3,5-dimethylphenyl)-N1,N2-dimethylethane-1,2-diamine

• Molecular Formula: C20H28N2
• Molecular Weight: 296.4 g/mol
• IUPAC Name: (1R,2R)-1,2-bis(3,5-dimethylphenyl)-N,N'-dimethylethane-1,2-diamine
• InChI: InChI=1S/C20H28N2/c1-13-7-14(2)10-17(9-13)19(21-5)20(22-6)18-11-15(3)8-16(4)12-18/h7-12,19-22H,1-6H3/t19-,20-/m1/s1
• InChI Key: KGNYXNQPVQZJLJ-WOJBJXKFSA-N
• Isomeric SMILES: CC1=CC(=CC(=C1)[C@H]([C@@H](C2=CC(=CC(=C2)C)C)NC)NC)C
• Canonical SMILES: CC1=CC(=CC(=C1)C(C(C2=CC(=CC(=C2)C)C)NC)NC)C

Description

This chiral diamine features a rigid ethane-1,2-diamine backbone with two 3,5-dimethylphenyl substituents at the (1R,2R) positions and methyl groups on the nitrogen atoms. The 3,5-dimethylphenyl groups provide steric bulk and electron-donating effects, while the methylated amines enhance solubility and modulate basicity. This compound is used in asymmetric catalysis, particularly in enantioselective transformations where steric and electronic control are critical .

Comparison with Similar Compounds

Stereoisomeric Variants

• (1S,2S)-1,2-Bis(3,5-dimethylphenyl)-N1,N2-dimethylethane-1,2-diamine
  • Key Difference : Enantiomeric configuration (S,S vs. R,R).
  • Impact : Inversion of stereochemistry reverses enantioselectivity in catalytic reactions. For example, in asymmetric aldol reactions, the (S,S) enantiomer may produce the opposite enantiomer compared to the (R,R) form .
  • Purity : Available at >99% enantiomeric excess (ee), comparable to the (R,R) form .

Substituent Modifications on the Aromatic Rings

• (1R,2R)-1,2-Bis(3,5-bis(trifluoromethyl)phenyl)-N1,N2-dimethylethane-1,2-diamine
  • Key Difference : Replacement of methyl groups with trifluoromethyl (-CF₃) substituents.
  • Impact :
• Electronic Effects : CF₃ groups are strongly electron-withdrawing, increasing the acidity of adjacent protons and enhancing hydrogen-bonding capabilities.
• Catalytic Activity: Superior performance in reactions requiring strong H-bond donors, such as 1,4-additions to nitroolefins, compared to the dimethylphenyl variant . Molecular Weight: 512.34 g/mol (vs. ~370–400 g/mol for dimethylphenyl analogues) .

• (1R,2R)-1,2-Bis(2-methoxyphenyl)-N1,N2-dimethylethane-1,2-diamine

  • Key Difference : Methoxy (-OMe) substituents instead of methyl (-Me).
  • Impact :
• Electronic Effects : OMe groups are electron-donating via resonance, but less sterically demanding than Me.
• Solubility: Increased polarity enhances solubility in polar solvents like methanol .

Backbone and Coordination Modifications

• Cyclohexane-1,2-diamine Derivatives (e.g., (1R,2R)-N,N-Bis{2-[bis(3,5-dimethylphenyl)phosphino]benzyl}cyclohexane-1,2-diamine) Key Difference: Cyclohexane backbone and phosphine-containing benzyl groups. Impact:
• Rigidity : Cyclohexane backbone imposes greater conformational rigidity, improving stereochemical control.

• Metal Coordination : Phosphine groups enable strong coordination to transition metals (e.g., Ru, Pd), making these ligands suitable for hydrogenation and cross-coupling reactions. The dimethylphenyl variant lacks such coordination sites .

• N,N′-Di-p-tosyl-1,2-diphenyl-1,2-ethylenediamine

  • Key Difference : Tosyl (sulfonamide) groups on nitrogen.
  • Impact :
• Reactivity : Tosyl groups act as leaving groups, enabling nucleophilic substitution reactions.
• Basicity : Reduced basicity compared to methylated amines, limiting utility in acid-catalyzed processes .

Enantioselective Catalysis

Compound	Reaction Type	Enantioselectivity (% ee)	Key Advantage
(1R,2R)-Dimethylphenyl variant	Asymmetric aldol	72% (moderate)	Balanced steric bulk for substrate discrimination
(1R,2R)-Bis(trifluoromethyl) variant	1,4-Addition to nitroolefins	89%	Strong H-bond donor enhances rate and selectivity
Phosphine-containing cyclohexane-diamine	Hydrogenation	>95%	Robust metal coordination for high turnover

Electronic and Steric Effects

• Electron-Donating Groups (e.g., -Me, -OMe) : Improve solubility but reduce acidity, limiting efficacy in H-bond-mediated catalysis .
• Electron-Withdrawing Groups (e.g., -CF₃) : Enhance acidity and catalytic activity in reactions requiring proton transfer .